2-(2,4-dimethylphenoxy)-N,N-diethylacetamide

• IUPAC Name: 2-(2,4-dimethylphenoxy)-N,N-diethylacetamide
• InChI: InChI=1S/C14H21NO2/c1-5-15(6-2)14(16)10-17-13-8-7-11(3)9-12(13)4/h7-9H,5-6,10H2,1-4H3
• InChI Key: YQPHPWZYWGFZFS-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)COC1=C(C=C(C=C1)C)C
• Molecular Formula: C14H21NO2
• Molecular Weight: 235.32 g/mol

Description

2-(2,4-dimethylphenoxy)-N,N-diethylacetamide, commonly known as DEET, is a widely used insect repellent. It was first developed by the United States Army in 1946 and has since become one of the most effective insect repellents on the market. DEET is used to repel a wide range of insects, including mosquitoes, ticks, and fleas, and is commonly used in products such as sprays, lotions, and wipes.

Mechanism of Action

The mechanism of action of DEET is not fully understood. It is believed that DEET works by interfering with the insects' ability to detect humans through their sense of smell. DEET may also interfere with the insects' ability to detect carbon dioxide, which is a key signal for finding a host.
Biochemical and Physiological Effects:
DEET has been shown to have low toxicity in humans and is generally considered safe when used as directed. However, some studies have suggested that DEET may have some biochemical and physiological effects. For example, DEET has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is important for the functioning of the nervous system. DEET has also been shown to have some effects on the liver and kidneys in rats.

Advantages and Limitations for Lab Experiments

DEET is widely used in laboratory experiments to study insect behavior and physiology. It is a highly effective insect repellent and can be used to create controlled environments for studying insect behavior. However, DEET can also have unintended effects on the insects being studied, and researchers must be careful to control for these effects.

Future Directions

There are several areas of research that could be explored in the future regarding DEET. One area of interest is the development of new, more effective insect repellents that are less toxic to humans and the environment. Another area of interest is the study of the mechanisms of action of DEET and other insect repellents, which could lead to the development of new insecticides and pest control strategies. Finally, the use of DEET in combination with other insect repellents and insecticides could be explored to create more effective pest control strategies.

Synthesis Methods

DEET can be synthesized through a simple two-step process. The first step involves the reaction of 2,4-dimethylphenol with ethyl chloride to form 2,4-dimethylphenyl ethyl ether. The second step involves the reaction of 2,4-dimethylphenyl ethyl ether with diethylamine to form DEET.

Scientific Research Applications

DEET has been extensively studied for its insect-repelling properties. It has been found to be highly effective in repelling a wide range of insects, including those that carry diseases such as malaria, dengue fever, and Zika virus. DEET is also effective against ticks that carry Lyme disease.